3-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-(4-chlorophenyl)-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H13ClN2O2S/c17-9-5-7-10(8-6-9)19-15(20)13-11-3-1-2-4-12(11)22-14(13)18-16(19)21/h5-8H,1-4H2,(H,18,21)
• InChI Key: VXICCVGKOAMVIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)NC(=O)N(C3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 3-(4-chlorophenyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine-2,4(1H,3H)-dione typically involves cyclocondensation reactions and acylation using acetic and propionic anhydride in the presence of strong acids, like perchloric acid. This process can yield a variety of related compounds with diverse structures and properties (Tolkunov et al., 2013).

Molecular Structure Analysis

The molecular structure of this class of compounds often features a planar fused-ring system, which is central to their chemical properties and reactivity. Crystallography studies have revealed details about the arrangement of atoms in these molecules, showcasing different conformations and structural motifs (Low et al., 2004).

Chemical Reactions and Properties

These compounds are typically reactive due to their complex ring systems and functional groups. They can undergo a variety of chemical reactions, including alkylation, cycloaddition, and oxidation. These reactions can significantly alter their chemical properties and lead to the formation of new compounds with different activities and applications (Yamaguchi & Ishikawa, 1982).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are influenced by their molecular structure. Detailed analysis of these properties is essential for understanding their behavior in different environments and applications. Studies often focus on crystallography and spectroscopy to elucidate these aspects (El‐Brollosy et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and the potential for interactions with other molecules, are key to understanding the applications of these compounds. Studies often explore their reactivity patterns, interaction with various reagents, and potential as intermediates in the synthesis of other complex molecules (Mitsumoto et al., 2004).